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\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Lactosazone, a derivative of lactose. The information is presented to support
research and development activities in the fields of carbohydrate chemistry and drug
development.

Chemical Structure and Identification

Lactosazone is a carbohydrate derivative formed from the reaction of lactose with an excess
of phenylhydrazine.[1] This reaction results in the formation of a bis(phenylhydrazone) at the
C1 and C2 positions of the glucose moiety of lactose.[2] The systematic IUPAC name for
Lactosazone is (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R)-1,2,4-trihydroxy-5,6-
bis(phenylhydrazinylidene)hexan-3-ylJoxyoxane-3,4,5-triol.[3]

The key structural identifiers for Lactosazone are summarized in the table below.
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Identifier Value
Molecular Formula C24H32N409[3][4][5]6]
Molecular Weight 520.53 g/mol [3][5]

(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-
[(2R,3S,4R)-1,2,4-trihydroxy-5,6-

IUPAC Name ) o
bis(phenylhydrazinylidene)hexan-3-ylJoxyoxane-
3,4,5-triol[3]

CAS Number 4746-17-2[3][4][5]
C1=CC=C(C=C1)NN=CC(=NNC2=CC=CC=C2)

SMILES C(C(C(CO)O)OC3C(C(C(C(03)C0)0)0)0)0[3]

[4]

INChl=1S/C24H32N409/c29-12-17(31)23(37-
24-22(35)21(34)20(33)18(13-30)36-
InChl 24)19(32)16(28-27-15-9-5-2-6-10-15)11-25-26-
14-7-3-1-4-8-14/n1-11,17-24,26-27,29-35H,12-
13H2/17-,18-,19-,20+,21+,22- 23- 24+/m1/s1[3]

InChlKey LWAPQFZLIABRHT-DIJQWLELRSA-N[3]

Physicochemical Properties

Lactosazone is a yellow, crystalline solid.[1][3] Its physical and chemical properties are crucial
for its handling, characterization, and application in various experimental settings.

Property Value

Appearance Yellow Solid[3]

Melting Point 192 °C[3]

Boiling Point 843.8+75.0 °C at 760 mmHg[3]
Density 1.50+0.1 g/cm3 [3]

Soluble in DMSO (Slightly), Methanol (Slightly)

Solubility 3]
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The characteristic shape of Lactosazone crystals is described as "powder puff-shaped".[1][7]

Formation of Lactosazone

Lactosazone is formed through the osazone formation reaction, a classic test for reducing
sugars developed by Emil Fischer.[1][2] This reaction involves the condensation of lactose with
three equivalents of phenylhydrazine.[8] The reaction occurs at the aldehyde group (C1) and
the adjacent hydroxyl group (C2) of the glucose unit within the lactose molecule.[2]

The overall reaction can be summarized as follows: Lactose + 3 Phenylhydrazine -
Lactosazone + Aniline + Ammonia + 2 H20

The mechanism of osazone formation is complex and has been the subject of study, with
proposed mechanisms by Fischer and Weygand.[9][10] The Weygand mechanism, which
involves an Amadori rearrangement, is generally more accepted.[10]

A simplified logical workflow for the formation of Lactosazone is depicted below.

Phenylhydrazine (excess)
+ Acetic Acid

Lactose
(Reducing Sugar)

1st Condensation

Phenylhydrazone
Intermediate

Boiling Water Bath P-| Oxidation at C2

razine Lactosazone

Second Condensation (bis-phenylhydrazone)

Click to download full resolution via product page

Logical workflow for the formation of Lactosazone.
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Experimental Protocol for Lactosazone Synthesis
(Osazone Test)

The following protocol is a standard method for the preparation of Lactosazone in a laboratory
setting.[7][8]

Materials:
e Lactose solution

e Osazone mixture (1 part phenylhydrazine hydrochloride and 2 parts sodium acetate by
weight)

» Glacial acetic acid[8]

e Test tubes

o Water bath

e Microscope

Procedure:

e In a clean test tube, take 5 mL of the lactose solution.[8]

o Add approximately 0.3 g of the osazone mixture and 5 drops of glacial acetic acid.
e Mix the contents thoroughly. If the solids do not dissolve, warm the tube gently.

e Place the test tube in a boiling water bath.

e Observe the formation of yellow crystals. For lactose, crystals typically form after 30-45
minutes of heating or upon cooling.[7][8]

¢ Once crystals are formed, remove the test tube from the water bath and allow it to cool

slowly.
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» A small sample of the crystals can be transferred to a microscope slide for observation of
their characteristic "powder puff* shape.

Signaling Pathways and Biological Relevance

Currently, Lactosazone is primarily utilized as a chemical derivative for the identification and
characterization of lactose.[11] It serves as an intermediate in the synthesis of other lactose
derivatives, such as Hydralazine Lactosone Ring-opened Adduct.[3] There is limited
information available in the public domain regarding its direct involvement in specific biological
signaling pathways or its applications in drug development. However, the study of osazones, in
general, has been historically significant in elucidating the stereochemistry of
monosaccharides.[2]

This guide provides a foundational understanding of the chemical structure and properties of
Lactosazone. Further research into its biological activities and potential applications may
reveal new avenues for its use in scientific and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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